2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride

• IUPAC Name: 2-(2,5-dimethyl-1H-indol-3-yl)-N-[(4-methylphenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C20H24N2.ClH/c1-14-4-7-17(8-5-14)13-21-11-10-18-16(3)22-20-9-6-15(2)12-19(18)20;/h4-9,12,21-22H,10-11,13H2,1-3H3;1H
• InChI Key: AZPUXWTXXOAOLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCCC2=C(NC3=C2C=C(C=C3)C)C.Cl
• Molecular Formula: C20H25ClN2
• Molecular Weight: 328.9 g/mol

Description

2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride, also known as DMBA, is a synthetic compound that has been widely used in scientific research due to its potential applications in various fields. DMBA is a derivative of the naturally occurring compound, tryptamine, and has been shown to have a range of biochemical and physiological effects.

Scientific Research Applications

Preparation and Organocatalysis

A study by Graham, Horning, and MacMillan (2012) discusses the preparation of organic compounds related to 2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride. This compound is involved in organocatalysis processes, demonstrating its utility in chemical synthesis and cascade catalysis (Graham, Horning, & MacMillan, 2012).

Neurochemical Pharmacology

Eshleman et al. (2018) conducted a study on psychoactive substituted N-benzylphenethylamines, which are structurally related to 2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride. They investigated their mechanisms of action at various serotonin and dopamine receptors, highlighting the compound's relevance in neurochemical pharmacology (Eshleman et al., 2018).

Stereospecific Reactions

Friedman, Lahav, and Schmidt (1974) studied the stereospecific reactions involving solid β,β′-dihalogenoadipates and gaseous amines, which relate to the broader chemical class of 2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride. Their research contributes to understanding the stereospecificity in chemical reactions involving similar compounds (Friedman, Lahav, & Schmidt, 1974).

In Vivo Metabolism

Kanamori et al. (2002) investigated the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats, a compound structurally similar to 2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride. This study provides insights into the metabolic pathways and transformations of such compounds in biological systems (Kanamori et al., 2002).

Controlled Substance Regulation

A 2016 federal register document outlines the placement of certain synthetic phenethylamines into Schedule I of the Controlled Substances Act. This regulatory action is relevant for understanding the legal status and regulatory framework surrounding compounds like 2-(2,5-dimethyl-1H-indol-3-yl)-N-(4-methylbenzyl)ethanamine hydrochloride (Federal Register, 2016).